Cas no 196869-06-4 (4'-(5-Chloro-2-methoxyphenylsulfamoyl)acetanilide)

• Product name: 4'-(5-Chloro-2-methoxyphenylsulfamoyl)acetanilide
• CAS No: 196869-06-4
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 3061817
• PubChem ID: 989525

4'-(5-Chloro-2-methoxyphenylsulfamoyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-(5-Chloro-2-methoxyphenylsulfamoyl)acetanilide
• Oprea1_203659
• AKOS001605020
• DivK1c_005411
• SR-01000407283
• 4'-(N-(5-CHLORO-2-METHOXYPHENYL)SULFAMOYL)ACETANILIDE
• AB00005675-01
• MLS000107193
• N-(4-(N-(5-Chloro-2-methoxyphenyl)sulfamoyl)phenyl)acetamide
• N-{4-[(5-chloro-2-methoxyphenyl)sulfamoyl]phenyl}acetamide
• SMR000111565
• BIM-0023882.P001
• CHEMBL1574824
• SR-01000407283-1
• CBMicro_023955
• STK087768
• 196869-06-4
• CDS1_004371
• EU-0002387
• Cambridge id 5536192
• CCG-10387
• MixCom6_000979
• regid7972649
• HMS2502O04

• Inchi： InChI=1S/C15H15ClN2O4S/c1-10(19)17-12-4-6-13(7-5-12)23(20,21)18-14-9-11(16)3-8-15(14)22-2/h3-9,18H,1-2H3,(H,17,19)
• InChI Key： JVUHNUSVIURRRK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 354.0441058Da
• Monoisotopic Mass: 354.0441058Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų
• XLogP3: 2